Cas no 1211542-04-9 (5-Fluoro-6-methylnicotinonitrile)

• Product Name: 5-Fluoro-6-methylnicotinonitrile
• CAS No: 1211542-04-9
• MF: C₇H₅FN₂
• MW: 136.126404523849
• CID: 4826953
• PubChem ID: 70232494
• Update Time: 2026-02-27

5-Fluoro-6-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-6-methylnicotinonitrile
• 3-Pyridinecarbonitrile, 5-fluoro-6-methyl-
• F74100
• 1211542-04-9
• MFCD18256818
• 5-fluoro-6-methylpyridine-3-carbonitrile
• CS-0377286
• SCHEMBL7935603
• 5-Fluoro-6-methylnicotinonitrile

• Inchi： 1S/C7H5FN2/c1-5-7(8)2-6(3-9)4-10-5/h2,4H,1H3
• InChI Key： ORBPDCQZLNLPKS-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=CN=C1C

Computed Properties

• Exact Mass: 136.04367633g/mol
• Monoisotopic Mass: 136.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-Fluoro-6-methylnicotinonitrile

5-Fluoro-6-methylnicotinonitrile (CAS No. 1211542-04-9): A Versatile Building Block in Modern Pharmaceutical Chemistry

5-Fluoro-6-methylnicotinonitrile (CAS 1211542-04-9) is an important fluorinated nicotinonitrile derivative that has gained significant attention in pharmaceutical research and fine chemical synthesis. This heterocyclic compound serves as a crucial building block for the development of various bioactive molecules, particularly in the field of kinase inhibitor design and central nervous system (CNS) drug discovery.

The molecular structure of 5-Fluoro-6-methylnicotinonitrile features a pyridine ring substituted with both fluoro and methyl groups, along with a nitrile functionality. This unique combination of substituents makes it particularly valuable for medicinal chemistry applications, as evidenced by its increasing appearance in patent literature for cancer therapeutics and neurological disorder treatments.

Recent studies highlight the growing importance of fluorinated pyridine derivatives like 5-Fluoro-6-methylnicotinonitrile in addressing current challenges in drug discovery. The compound's ability to improve metabolic stability and blood-brain barrier penetration makes it particularly relevant to today's research focus on targeted therapies and precision medicine approaches.

In synthetic chemistry applications, 5-Fluoro-6-methylnicotinonitrile serves as a versatile intermediate for constructing more complex molecular architectures. Its nitrile group can be readily transformed into various functional groups, including amides, carboxylic acids, and heterocycles, while the fluoro substituent offers opportunities for further cross-coupling reactions.

The pharmaceutical industry has shown particular interest in 5-Fluoro-6-methylnicotinonitrile as a precursor for tyrosine kinase inhibitors, with several research groups investigating its incorporation into potential treatments for autoimmune diseases and neurodegenerative conditions. This aligns with current healthcare trends emphasizing personalized treatment options and disease-modifying therapies.

From a market perspective, the demand for 5-Fluoro-6-methylnicotinonitrile has been steadily increasing, driven by the expanding pipeline of small molecule drugs in clinical development. Chemical suppliers have responded by improving synthetic routes to enhance yield and purity, making the compound more accessible to research institutions and pharmaceutical companies.

Quality control standards for 5-Fluoro-6-methylnicotinonitrile typically require HPLC purity of ≥98%, with strict limits on related substances. Analytical characterization commonly employs 1H NMR, 13C NMR, and mass spectrometry techniques to verify structural identity and assess compound quality.

Researchers working with 5-Fluoro-6-methylnicotinonitrile should note its stability characteristics: the compound is generally stable under ambient conditions but may require protection from moisture and strong bases during storage and handling. Proper chemical compatibility assessments should precede any experimental work involving this material.

The future outlook for 5-Fluoro-6-methylnicotinonitrile appears promising, with ongoing research exploring its potential in next-generation therapeutics. As the pharmaceutical industry continues to prioritize structure-activity relationship optimization and drug-like properties enhancement, the demand for specialized building blocks like this fluorinated nicotinonitrile is expected to grow correspondingly.

For synthetic chemists and medicinal researchers, understanding the reactivity patterns and transformation possibilities of 5-Fluoro-6-methylnicotinonitrile can open new avenues in lead compound optimization. The compound's balanced combination of electronic effects and steric properties makes it particularly valuable for addressing contemporary challenges in drug design and molecular recognition.